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Sorbitol Dehydrogenase (SORD) deficiency, a recently identified form of autosomal recessive
Charcot-Marie-Tooth disease (CMT), presents a significant unmet medical need.[1][2]
Characterized by the accumulation of toxic sorbitol due to mutations in the SORD gene, the
disease leads to progressive, debilitating axonal neuropathy.[1] Currently, there are no
approved disease-modifying therapies for SORD deficiency; the standard of care is supportive,
focusing on symptom management.[1][2][3] This guide provides an objective comparison of the
investigational therapeutic AT-007 (govorestat) against the current standard of care, supported
by experimental data from clinical trials.

Mechanism of Action: AT-007 vs. Standard of Care

The therapeutic strategy for SORD deficiency centers on reducing the accumulation of sorbitol.
AT-007 is a novel, central nervous system-penetrant Aldose Reductase Inhibitor (ARI) that
directly targets the pathogenic mechanism of the disease.[4] In contrast, the standard of care
does not address the underlying metabolic defect but aims to mitigate its downstream

consequences.
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Signaling Pathway in SORD Deficiency and AT-007's Intervention

SORD Deficiency Pathophysiology and AT-007 Mechanism of Action
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Caption: SORD pathway and AT-007's inhibitory action.
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Performance Comparison: AT-007 vs. Standard of

Care

The efficacy of AT-007 has been evaluated in the INSPIRE (Pharmacodynamic Efficacy and

Clinical Benefit of AT-007 in Patients With Sorbitol Dehydrogenase Deficiency) Phase 2/3
clinical trial.[4][5] The data below compares the outcomes of AT-007 treatment with the

expected course of the disease under standard supportive care.

Parameter

AT-007 (Govorestat)

Standard of Care / Placebo

Mechanism of Action

Aldose Reductase Inhibitor;
prevents the conversion of

glucose to sorbitol.[4]

Symptom management
(physical therapy, orthopedic
devices, pain medication).[1][2]

Biomarker (Sorbitol Levels)

Statistically significant and
sustained reduction in blood
sorbitol levels (approx. 52%

reduction at 12 months).[4]

No effect on elevated sorbitol

levels.

Clinical Efficacy

Statistically significant
improvement in the Charcot-

Marie-Tooth Functional

Outcome Measure (CMT-FOM)

compared to placebo at 12
months.[4]

Progressive decline in motor

function and sensory abilities.

Patient-Reported Outcomes

Highly statistically significant
improvement on the CMT
Health Index (CMT-HI),
including lower limb function,
mobility, fatigue, pain, and

sensory function.[4]

Worsening of symptoms and
negative impact on quality of
life.

Safety and Tolerability

Generally safe and well-
tolerated.[4]

Varies depending on the
intervention (e.qg., risks

associated with surgery).

Experimental Protocols

© 2026 BenchChem. All rights reserved. 3/7

Tech Support


https://www.medscape.com/viewarticle/investigational-treatment-promising-sord-deficiency-2024a1000cej
https://clinicaltrials.gov/study/NCT05397665
https://www.medscape.com/viewarticle/investigational-treatment-promising-sord-deficiency-2024a1000cej
https://cmtrf.org/what-is-cmt-disease/types-of-cmt/what-is-sord/
https://cmtausa.org/cmt-sord/
https://www.medscape.com/viewarticle/investigational-treatment-promising-sord-deficiency-2024a1000cej
https://www.medscape.com/viewarticle/investigational-treatment-promising-sord-deficiency-2024a1000cej
https://www.medscape.com/viewarticle/investigational-treatment-promising-sord-deficiency-2024a1000cej
https://www.medscape.com/viewarticle/investigational-treatment-promising-sord-deficiency-2024a1000cej
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610750?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The INSPIRE trial employed several key assessments to evaluate the efficacy of AT-007.

INSPIRE Clinical Trial Workflow

INSPIRE Clinical Trial Workflow
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Caption: Overview of the INSPIRE trial design.
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Key Experimental Methodologies:

¢ 10-Meter Walk/Run Test (LOMWRT): This test measures a patient's walking speed over a 10-
meter distance. The standard protocol involves a 14-meter walkway, with the central 10
meters being timed to allow for acceleration and deceleration at the start and end.[6]
Patients are instructed to walk at a comfortable or fast pace, and the time taken to traverse
the 10 meters is recorded.[6] The speed is then calculated in meters per second. This
assessment provides a quantitative measure of functional mobility.[6]

o Charcot-Marie-Tooth Functional Outcome Measure (CMT-FOM): The CMT-FOM is a
performance-based assessment that evaluates a patient's functional ability.[7][8] It comprises
various tasks that assess strength, upper and lower limb function, balance, and mobility.[9]
The test is designed to be completed in approximately 35 minutes and is scored on a 0-100
point system.[7][9] It is a validated and reliable measure for detecting functional limitations in
individuals with CMT.[7][8][10]

e CMT Health Index (CMT-HI): The CMT-HI is a patient-reported outcome (PRO) measure
designed to capture the overall disease burden from the patient's perspective.[11] It consists
of 18 subscales that cover various symptomatic themes, including mobility, strength,
sensation, pain, and fatigue. Patients respond to questions using a Likert scale to indicate
the impact of each symptom on their lives.[11] The CMT-HI is a validated instrument for use
in clinical trials to measure changes in how a patient feels and functions.

Conclusion

The available data from the INSPIRE trial suggests that AT-007 (govorestat) holds significant
therapeutic potential for the treatment of SORD deficiency. By targeting the underlying
pathophysiology of the disease, AT-007 has demonstrated a robust ability to reduce toxic
sorbitol levels, which correlates with improvements in clinical and patient-reported outcomes.[4]
In contrast, the current standard of care is limited to supportive measures that do not alter the
course of the disease.[1][2] The positive results from the ongoing clinical development of AT-
007 offer a promising outlook for patients with this debilitating hereditary neuropathy. Further
data from the completion of the INSPIRE trial will be crucial in fully validating its long-term
efficacy and safety profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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